molecular formula C12H19NO5S B6208869 tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate CAS No. 2728353-52-2

tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate

Cat. No. B6208869
CAS RN: 2728353-52-2
M. Wt: 289.3
InChI Key:
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Description

Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate, also known as TBTA, is a synthetic compound derived from the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid. TBTA is widely used as a reagent for organic synthesis as well as for scientific research applications in the fields of biochemistry and pharmacology. In

Scientific Research Applications

Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has a wide range of scientific research applications, including in the fields of biochemistry and pharmacology. In biochemistry, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is used as a reagent for the synthesis of compounds with biological activity, such as peptides and proteins. In pharmacology, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is used to study the structure-activity relationships of drugs and to design new drugs. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is also used to study the metabolism of drugs and to determine their pharmacokinetics.

Mechanism of Action

Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate acts as a catalyst in the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid. It increases the rate of reaction by lowering the activation energy of the reaction. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate also acts as a nucleophile, which allows it to form covalent bonds with other molecules.
Biochemical and Physiological Effects
tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also easy to use and is stable under a variety of conditions. However, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate can be toxic and should be handled with care.

Future Directions

There are several potential future directions for research involving tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. One potential area of research is the development of new drugs using tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate as a starting point. Another potential area of research is the development of new methods for synthesizing tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. Finally, further research into the biochemical and physiological effects of tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate could lead to a better understanding of its mechanism of action and potential therapeutic applications.

Synthesis Methods

Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is synthesized through a two-step process. The first step involves the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid, which yields tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. The second step involves the reaction of tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate and a base, such as potassium carbonate, which yields tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate involves the reaction of tert-butyl 2-amino-3-methylbutanoate with carbon disulfide and sodium hydride to form tert-butyl 2-(methylthio)-3-oxobutanoate. This intermediate is then reacted with 1,3-dibromopropane to form tert-butyl 2-(methylthio)-3-oxobutanoyl bromide, which is then reacted with 1,5-diaminopentane to form the final product.", "Starting Materials": [ "tert-butyl 2-amino-3-methylbutanoate", "carbon disulfide", "sodium hydride", "1,3-dibromopropane", "1,5-diaminopentane" ], "Reaction": [ "React tert-butyl 2-amino-3-methylbutanoate with carbon disulfide and sodium hydride to form tert-butyl 2-(methylthio)-3-oxobutanoate.", "React tert-butyl 2-(methylthio)-3-oxobutanoate with 1,3-dibromopropane to form tert-butyl 2-(methylthio)-3-oxobutanoyl bromide.", "React tert-butyl 2-(methylthio)-3-oxobutanoyl bromide with 1,5-diaminopentane to form tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate." ] }

CAS RN

2728353-52-2

Product Name

tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate

Molecular Formula

C12H19NO5S

Molecular Weight

289.3

Purity

95

Origin of Product

United States

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